Cas no 22102-10-9 (3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone)

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone is a fluorinated ketone derivative featuring a methoxyphenyl substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The trifluoromethyl group imparts electron-withdrawing properties, making it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry. Its structural motif is advantageous for introducing fluorinated moieties into target compounds, improving metabolic stability and bioavailability. The compound’s reactivity allows for selective transformations, such as nucleophilic additions or reductions, facilitating the synthesis of fluorinated analogs. High purity and consistent quality ensure reliable performance in research and industrial processes. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials.
3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone structure
22102-10-9 structure
Product Name:3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone
CAS No:22102-10-9
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD01764734
CID:912209
PubChem ID:2781456
Update Time:2025-10-28

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(4-methoxyphenyl)acetone
    • 1,1,1-trifluoro-3-(4-methoxyphenyl)propan-2-one
    • 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone
    • 4-methoxybenzyl trifluoromethyl ketone
    • Trifluormethyl-<4-methoxy-benzyl>-keton
    • MFCD01764734
    • EN300-1934288
    • DB-025969
    • 22102-10-9
    • 3-(4-Methoxyphenyl)-1,1,1-trifluoroacetone
    • CS-0302799
    • AKOS009158510
    • SCHEMBL17210682
    • DTXSID30381798
    • MDL: MFCD01764734
    • Inchi: 1S/C10H9F3O2/c1-15-8-4-2-7(3-5-8)6-9(14)10(11,12)13/h2-5H,6H2,1H3
    • InChI Key: YLMHLXFFVYFSNR-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

  • Exact Mass: 218.05500
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.237
  • Boiling Point: 61 °C
  • Flash Point: 92.9°C
  • Refractive Index: 1.452
  • PSA: 26.30000
  • LogP: 2.36910

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone Pricemore >>

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Additional information on 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone

Research Brief on 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) in Chemical Biology and Pharmaceutical Applications

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) is a fluorinated ketone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl group and methoxyphenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, agrochemicals, and drug candidates. Recent studies have highlighted its potential in modulating enzymatic activity and its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone as a scaffold for designing potent inhibitors of serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The researchers demonstrated that the trifluoromethyl group enhances the compound's binding affinity to the enzyme's active site, while the methoxyphenyl moiety contributes to its metabolic stability. These findings underscore the compound's utility in rational drug design.

In addition to its pharmacological applications, 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone has been investigated for its role in agrochemical development. A 2022 study in Pest Management Science reported its efficacy as a precursor for synthesizing novel herbicides with improved selectivity and environmental safety profiles. The study emphasized the compound's ability to undergo selective transformations, yielding derivatives with potent herbicidal activity against broadleaf weeds while minimizing toxicity to non-target organisms.

The synthetic versatility of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone has also been a focal point of recent research. A 2023 paper in Organic Letters detailed a novel catalytic method for its asymmetric reduction, enabling the production of chiral alcohols with high enantioselectivity. This advancement is particularly relevant for the pharmaceutical industry, where enantiopure compounds are often required for drug development. The study's authors highlighted the potential of this methodology to streamline the synthesis of complex molecules.

Despite its promising applications, challenges remain in the large-scale production and optimization of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone. Recent efforts have focused on improving its synthetic yield and purity, as reported in a 2023 Chemical Engineering Journal article. The study proposed a continuous-flow synthesis approach, which not only enhanced the compound's yield but also reduced the environmental impact associated with traditional batch processes. Such innovations are critical for meeting the growing demand for this compound in industrial and research settings.

In conclusion, 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of ongoing investigation, with recent studies highlighting its potential in drug discovery, agrochemical development, and synthetic chemistry. Future research is expected to further explore its mechanistic insights and expand its utility in these fields.

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